(6-Methoxybenzo[d][1,3]dioxol-5-yl)methanamine

• IUPAC Name: (6-methoxy-1,3-benzodioxol-5-yl)methanamine
• InChI: InChI=1S/C9H11NO3/c1-11-7-3-9-8(12-5-13-9)2-6(7)4-10/h2-3H,4-5,10H2,1H3
• InChI Key: QRWGNZIUKGWTPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1CN)OCO2
• Molecular Formula: C9H11NO3
• Molecular Weight: 181.19 g/mol

Description

“(6-Methoxybenzo[d][1,3]dioxol-5-yl)methanamine” is a chemical compound with the molecular formula C9H11NO3. It is used in various scientific research and has been referenced in several studies.

Synthesis Analysis

The synthesis of similar compounds involves a reaction mixture that is filtered and concentrated under vacuum to remove the solvent. The residue is then dissolved in dichloromethane, successively washed with 5% NaOH solution and water to pH = 7, and finally dried with anhydrous Na2SO4.

Molecular Structure Analysis

The molecular structure of “(6-Methoxybenzo[d][1,3]dioxol-5-yl)methanamine” consists of a benzodioxol group with a methoxy group at the 6th position and a methanamine group attached to the 5th position. The exact mass and monoisotopic mass of the compound are 273.0767857 g/mol.

Scientific Research Applications

• Drug Discovery

  • This compound is a versatile material used in scientific research. Its unique properties make it suitable for various applications such as drug discovery.

• Organic Synthesis

  • In a study, noble ligands of (E)-N′-(benzo[d]dioxol-5-ylmethylene)-4-methyl-benzenesulfonohydrazide (BDMMBSH) were prepared via a simple condensation method using benzo-[d][1,3]-dioxole carbaldehyde, benzenesulfonylhydrazine (BSH), and 4-methyl-benzenesulphonylhydrazine (4-MBSH) in good yield.
  • The BDMMBSH compounds were used for the significant detection of the carcinogenic heavy metal ion, lead (Pb2+), via a reliable electrochemical approach. A sensitive and selective Pb2+ sensor was developed via the deposition of a thin layer of BDMMBSH on a GCE with the conducting polymer matrix Nafion (NF).
  • The sensitivity, LOQ, and LOD of the proposed sensor towards Pb2+ were calculated from the calibration curves to be 2220.0 pA μM−1 cm−2, 320.0 mM, and 96.0 pM, respectively.

• Medicinal Chemistry

  • Benzoxaborole, as a versatile scaffold, plays important roles in organic synthesis, molecular recognition and supramolecular chemistry.
  • It is also a privileged structure in medicinal chemistry due to its desirable physicochemical and drug-like properties.
  • Recently, benzoxaboroles were widely applied as antifungal, antibacterial, antiviral, anti-parasite, and anti-inflammatory agents.

• Synthesis of Benzoxaboroles

  • Benzoxaboroles are synthesized via a simple condensation method using benzo-[d][1,3]-dioxole carbaldehyde.
  • These compounds were used for the significant detection of the carcinogenic heavy metal ion, lead (Pb2+), via a reliable electrochemical approach.
  • The sensitivity, LOQ, and LOD of the proposed sensor towards Pb2+ were calculated from the calibration curves to be 2220.0 pA μM−1 cm−2, 320.0 mM, and 96.0 pM, respectively.

• Text-to-Image Model

  • This compound is used in the development of text-to-image models.
  • The model is capable of generating images with even better detail, richer lighting and fewer distracting artifacts than previous models.
  • The model is designed to generate high-quality images in a wide range of formats and styles, from photorealistic landscapes to richly textured oil paintings or whimsical claymation scenes.

• Chemical Properties

  • This compound has unique chemical properties.
  • It is used in various applications due to its desirable physicochemical and drug-like properties.
  • The specific methods of application or experimental procedures were not detailed in the sources I found.

Future Directions

The future directions for the use of “(6-Methoxybenzo[d][1,3]dioxol-5-yl)methanamine” are not explicitly mentioned in the available literature.